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Compound of Interest

Compound Name: 4-Nitrobutanal

Cat. No.: B14455207 Get Quote

Essential Safety and Handling Guide for 4-
Nitrobutanal
Disclaimer: No specific Safety Data Sheet (SDS) for 4-Nitrobutanal is readily available. The

following guidance is based on the known hazards of structurally similar compounds, including

aliphatic nitro compounds and aldehydes. It is imperative to treat 4-Nitrobutanal as a

potentially hazardous substance and to handle it with extreme caution in a controlled laboratory

environment.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 4-Nitrobutanal. It is
intended for researchers, scientists, and drug development professionals.

Hazard Assessment
4-Nitrobutanal is presumed to possess hazards associated with both aliphatic nitro

compounds and aldehydes.

Aliphatic Nitro Compounds: These compounds can be toxic and may pose fire and explosion

risks. Some nitroalkanes are suspected carcinogens and can cause methemoglobinemia.

Aldehydes: Short-chain aldehydes are often flammable, volatile, and can be irritating to the

skin, eyes, and respiratory tract. Some aldehydes are also sensitizers.
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Based on these classifications, 4-Nitrobutanal should be handled as a substance that is

potentially:

Toxic if swallowed, inhaled, or in contact with skin.

A skin, eye, and respiratory tract irritant.

Flammable.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following table

summarizes the recommended PPE for handling 4-Nitrobutanal.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

Prevents skin contact and

absorption.

Eye and Face Protection

Safety glasses with side

shields (minimum). A face

shield should be worn when

there is a splash hazard.

Protects against accidental

splashes and contact with

aerosols.

Body Protection

Flame-resistant lab coat worn

over long pants and closed-toe

shoes.

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary when engineering

controls (e.g., fume hood) are

not available or are insufficient

to control airborne

concentrations.

Minimizes the risk of

respiratory tract irritation and

systemic toxicity from

inhalation.
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Adherence to a strict operational plan is crucial for the safe handling and storage of 4-
Nitrobutanal.

Engineering Controls:

Always handle 4-Nitrobutanal in a certified chemical fume hood to minimize inhalation

exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Safe Handling Practices:

Avoid the generation of aerosols and vapors.

Use non-sparking tools and equipment.

Wash hands thoroughly after handling, even if gloves were worn.

Do not eat, drink, or smoke in the laboratory.

All containers should be clearly labeled.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and bases.

Keep containers tightly closed when not in use.

Store away from heat and sources of ignition.

Emergency Procedures
Spill Response:

In the event of a 4-Nitrobutanal spill, follow the workflow outlined below.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(respirator, gloves, lab coat, goggles)

Contain the Spill with Inert Absorbent
(e.g., vermiculite, sand)

Collect Absorbed Material
using non-sparking tools

Place in a Labeled
Hazardous Waste Container

Decontaminate the Area

Spill Cleaned and Secured

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Nitrobutanal spill.

First Aid:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b14455207?utm_src=pdf-body-img
https://www.benchchem.com/product/b14455207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14455207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of 4-Nitrobutanal and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste materials, including contaminated PPE and disposable labware, in a

designated and clearly labeled hazardous waste container.

The container must be compatible with organic nitro compounds.

Disposal Procedure:

Segregation: Do not mix 4-Nitrobutanal waste with other waste streams unless compatibility

is confirmed.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name "4-Nitrobutanal".

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area.

Arrangement: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for pickup and disposal by a licensed hazardous waste contractor.
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Empty Container Disposal:

Empty containers that held 4-Nitrobutanal must be triple-rinsed with a suitable solvent.[2]

The rinsate must be collected and disposed of as hazardous waste.[2]

After rinsing, the original label on the container should be defaced, and the container should

be disposed of according to institutional guidelines.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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